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Compound of Interest

Compound Name: Demethoxy-7-O-methylcapillarisin

Cat. No.: B590738 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

and disposal of chemical compounds are fundamental to ensuring a safe laboratory

environment and upholding environmental stewardship. This document provides a

comprehensive, step-by-step operational and disposal plan for Demethoxy-7-O-
methylcapillarisin. While a specific Safety Data Sheet (SDS) for this compound is not readily

available in public databases, this guide is built upon established best practices for the

handling and disposal of analogous phenol compounds frequently utilized in laboratory

settings.

Demethoxy-7-O-methylcapillarisin is a natural product isolated from herbs of the Artemisia

scoparia plant and is classified as a phenol.[1][2] As with any chemical, it is crucial to handle it

with care, assuming it may possess hazardous properties until proven otherwise. This guide is

intended to provide essential, immediate safety and logistical information to become a trusted

resource for laboratory safety and chemical handling.

Core Safety and Hazard Information
Given the absence of a specific SDS, the hazard profile for Demethoxy-7-O-
methylcapillarisin should be conservatively based on the general properties of phenol

compounds. Standard laboratory safety protocols should be strictly followed.

General Handling Precautions:
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Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves (e.g., nitrile).

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Keep away from incompatible materials such as strong oxidizing agents.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of Demethoxy-7-
O-methylcapillarisin.

Property Value Reference

CAS Number 61854-37-3 [4]

Molecular Formula C₁₆H₁₂O₆ [4]

Molecular Weight 300.26 g/mol [5]

Appearance Powder [4]

Purity ≥97.5% (typical) [4][5]

Boiling Point 529.7 ± 50.0 °C (Predicted) [5]

Density 1.461 ± 0.06 g/cm³ (Predicted) [5]

pKa 6.23 ± 0.40 (Predicted) [5]

LogP 3.00510 [5]
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Experimental Protocol for Proper Disposal
This protocol provides a standard operating procedure for the safe disposal of Demethoxy-7-
O-methylcapillarisin.

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, chemical-resistant gloves.

Designated Hazardous Waste Container: A clearly labeled, sealable container compatible

with solid chemical waste.

Waste Label.

Spill Kit: Absorbent materials suitable for chemical spills, and a separate waste bag for spill

cleanup materials.

Procedure:

Personal Protective Equipment (PPE) Confirmation: Before beginning, ensure all necessary

PPE is worn correctly.

Waste Segregation:

Solid Waste: Collect any unused or waste Demethoxy-7-O-methylcapillarisin powder in

a designated hazardous waste container. Ensure the container is properly labeled with the

chemical name and associated hazards.

Liquid Waste: If the compound is in solution, collect it in a designated liquid waste

container. Do not mix with other waste streams unless compatibility has been confirmed. It

is best practice to keep halogenated and non-halogenated solvent waste separate.

Contaminated Materials: Any materials contaminated with Demethoxy-7-O-
methylcapillarisin, such as pipette tips, weighing paper, or gloves, should be placed in a

designated solid hazardous waste container.

Container Management:
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Keep the hazardous waste container securely sealed when not in use.

Store the waste container in a designated, well-ventilated, and secure area away from

general laboratory traffic.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Ensure all required documentation for waste disposal is completed accurately.

Spill Management:

Immediate Action: In the event of a spill, evacuate the immediate area and alert nearby

personnel.

Control and Containment: If it is safe to do so, prevent the spread of the powder. Avoid

creating dust.

Cleanup:

For small spills, carefully sweep up the solid material using absorbent pads or other

appropriate materials from a spill kit. Avoid dry sweeping which can generate dust.

Place all contaminated cleanup materials into a sealed, labeled bag or container for

disposal as hazardous waste.

Decontamination: Clean the spill area with an appropriate solvent or detergent and water.

Collect the cleaning materials for disposal as hazardous waste.

Visual Guidance: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Demethoxy-7-
O-methylcapillarisin.
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Start: Handling
Demethoxy-7-O-methylcapillarisin

Wear Appropriate PPE
(Goggles, Lab Coat, Gloves)

Generate Waste?

Solid Waste
(Unused chemical, contaminated solids)

 Yes (Solid) 

Liquid Waste
(Solutions containing the compound)

 Yes (Liquid) 

Collect in Labeled
Solid Hazardous Waste Container

Collect in Labeled
Liquid Hazardous Waste Container

Store Waste Securely
in Designated Area

Arrange for Disposal via
EHS or Licensed Contractor

End of Process

Click to download full resolution via product page

Caption: Disposal workflow for Demethoxy-7-O-methylcapillarisin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

